Cas no 93985-94-5 (2-[4-[(Z)-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid)

• Product Name: 2-[4-[(Z)-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid
• CAS No: 93985-94-5
• MF: C₁₄H₁₃NO₄S₂
• MW: 323.387321233749
• CID: 1000514
• PubChem ID: 1549566
• Update Time: 2025-04-20

2-[4-[(Z)-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid
• CHEMBL3287103
• 2-[4-[(Z)-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid
• NSC-90950
• AKOS000287930
• SR-01000248533
• 93985-94-5
• SR-01000248533-1
• NSC90950

• Inchi： 1S/C14H13NO4S2/c1-2-15-13(18)11(21-14(15)20)7-9-3-5-10(6-4-9)19-8-12(16)17/h3-7H,2,8H2,1H3,(H,16,17)/b11-7-
• InChI Key： BJDXFCQSCIUNGO-XFFZJAGNSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC(=CC=1)OCC(=O)O)=O)CC)=S

Computed Properties

• Exact Mass: 323.029
• Monoisotopic Mass: 323.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 519.1°C at 760 mmHg
• Flash Point: 267.8°C
• Refractive Index: 1.693
• PSA: 124.23000
• LogP: 2.30900